2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole

• IUPAC Name: 2-ethylsulfanyl-1-[(2-methylnaphthalen-1-yl)methyl]benzimidazole
• InChI: InChI=1S/C21H20N2S/c1-3-24-21-22-19-10-6-7-11-20(19)23(21)14-18-15(2)12-13-16-8-4-5-9-17(16)18/h4-13H,3,14H2,1-2H3
• InChI Key: VOOZHULHKOJUMM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2N1CC3=C(C=CC4=CC=CC=C43)C
• Molecular Formula: C21H20N2S
• Molecular Weight: 332.5 g/mol

Description

2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole is a chemical compound with various scientific research applications. It is a benzimidazole derivative that has been synthesized and studied for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole is not fully understood. However, studies have suggested that the compound may exert its anticancer activity by inducing apoptosis and inhibiting cell proliferation. The compound may also inhibit the activity of certain enzymes involved in cancer cell growth and survival. Additionally, the compound may exert its antimicrobial and anti-inflammatory activities by inhibiting the growth and activity of bacterial and fungal cells and reducing inflammation in animal models.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce biochemical and physiological effects in animal models. Some of the effects include:
1. Reduction in tumor growth: The compound has been shown to reduce tumor growth in animal models of cancer.
2. Inhibition of bacterial and fungal growth: The compound has been shown to inhibit the growth of various bacterial and fungal strains.
3. Reduction in inflammation: The compound has been shown to reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole in lab experiments include its potent anticancer, antimicrobial, and anti-inflammatory activities. The compound is also relatively easy to synthesize and purify. However, the limitations of using the compound in lab experiments include its potential toxicity and lack of information on its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for research on 2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole. Some of these directions include:
1. Further studies on the mechanism of action of the compound.
2. Studies on the pharmacokinetics and pharmacodynamics of the compound.
3. Development of analogs with improved potency and selectivity.
4. Studies on the potential use of the compound in combination with other anticancer, antimicrobial, or anti-inflammatory agents.
5. Studies on the potential use of the compound in animal models of other diseases, such as autoimmune disorders and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a benzimidazole derivative with various scientific research applications. The compound has potent anticancer, antimicrobial, and anti-inflammatory activities and has been studied for its potential therapeutic properties. Future research on the compound should focus on further elucidating its mechanism of action, pharmacokinetics, and pharmacodynamics, as well as developing analogs with improved potency and selectivity.

Synthesis Methods

The synthesis of 2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole involves the condensation of 2-methyl-1-naphthaldehyde with o-phenylenediamine in the presence of ethyl mercaptan. The reaction is carried out in a solvent system consisting of acetic acid and water. The product is then purified using column chromatography.

Scientific Research Applications

2-(ethylthio)-1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazole has been studied for its potential therapeutic properties. Some of the scientific research applications include:
1. Anticancer activity: Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.
2. Antimicrobial activity: The compound has shown antimicrobial activity against various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans.
3. Anti-inflammatory activity: Studies have shown that this compound has anti-inflammatory activity in animal models of inflammation.